Cas no 1702158-01-7 (1,1-difluoro-3-(3-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(3-methylphenyl)propan-2-amine
• CAS No: 1702158-01-7
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6045598
• PubChem ID: 84660101
• Update Time: 2025-06-18

1,1-difluoro-3-(3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(3-methylphenyl)propan-2-amine
• EN300-1930299
• 1702158-01-7

• Inchi： 1S/C10H13F2N/c1-7-3-2-4-8(5-7)6-9(13)10(11)12/h2-5,9-10H,6,13H2,1H3
• InChI Key： FQDKAQRYPOIXFE-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C)C=1)N)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(3-methylphenyl)propan-2-amine

Introduction to 1,1-difluoro-3-(3-methylphenyl)propan-2-amine (CAS No. 1702158-01-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1,1-difluoro-3-(3-methylphenyl)propan-2-amine, identified by the CAS number 1702158-01-7, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, comprising a difluorinated amine moiety attached to a propyl chain with a 3-methylphenyl group, make it a compelling candidate for further exploration in drug discovery and biochemical research.

The presence of the difluorinated amine group introduces unique electronic properties that can influence both the reactivity and binding affinity of the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, the electron-withdrawing nature of fluorine can enhance the potency of pharmacological agents by improving their interactions with enzymes or receptors. This characteristic has been extensively leveraged in the development of modern therapeutics, where fluorinated analogs often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The 3-methylphenyl substituent in the molecule adds another layer of complexity, contributing to its potential as a bioisostere or scaffold for designing novel compounds. Aromatic rings, especially those substituted with methyl groups, are common motifs in biologically active molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions are critical for the binding of small molecules to biological targets, and the 3-methylphenyl group can serve as a valuable tool for optimizing such interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 1,1-difluoro-3-(3-methylphenyl)propan-2-amine with unprecedented accuracy. These tools allow for the virtual screening of vast libraries of compounds to identify potential hits that can be further optimized. The integration of machine learning algorithms has further accelerated this process by enabling rapid prediction of properties such as solubility, permeability, and binding affinity. Such innovations are particularly relevant in drug discovery pipelines where time-to-market is a critical factor.

In addition to its structural appeal, 1,1-difluoro-3-(3-methylphenyl)propan-2-amine has garnered attention for its potential role in developing novel therapeutic agents. The combination of a difluorinated amine and a 3-methylphenyl group creates a versatile scaffold that can be modified to target various biological pathways. For instance, such compounds have shown promise in inhibiting enzymes involved in inflammatory responses or cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through structural modifications makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex molecules via functional group transformations. The amine group can be readily modified through reactions such as acylation, alkylation, or coupling with other heterocyclic systems. This flexibility allows researchers to explore diverse chemical spaces and identify novel bioactive entities. Furthermore, the presence of fluorine atoms provides opportunities for further derivatization using fluorination or deuterium labeling techniques, which are increasingly employed in drug development to enhance metabolic stability or improve diagnostic imaging.

The field of chemical biology has also seen significant advancements in understanding how small molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and cryo-electron microscopy (Cryo-EM) have provided invaluable insights into the structure-function relationships of biomolecules. These methodologies are essential for validating computational predictions and guiding the optimization of lead compounds like 1,1-difluoro-3-(3-methylphenyl)propan-2-amine.

Another area where this compound holds promise is in materials science applications beyond pharmaceuticals. Fluorinated compounds are widely used in advanced materials due to their unique properties such as low friction coefficients and high thermal stability. The structural motifs present in 1,1-difluoro-3-(3-methylphenyl)propan-2-amine could inspire new formulations for coatings or polymers that exhibit enhanced performance characteristics. Additionally, its amine functionality allows for potential applications in cross-linking agents or adhesives where precise control over reactivity is crucial.

The synthesis of 1,1-difluoro-3-(3-methylphenyl)propan-2-amine presents both challenges and opportunities for synthetic chemists. While fluorinated compounds often require specialized conditions due to the reactivity of fluorine atoms, modern synthetic methodologies have made significant strides in addressing these issues. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient access to complex fluorinated structures. These advances not only facilitate the production of target compounds but also expand the toolkit available for medicinal chemists seeking to design novel therapeutics.

Looking ahead, the continued exploration of 1,1-difluoro-3-(3-methylphenyl)propan-2-amine and related derivatives is likely to yield exciting breakthroughs across multiple disciplines. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact with them precisely at a molecular level. The integration of interdisciplinary approaches—combining expertise from organic chemistry, biochemistry, pharmacology, and computational science—will be key to unlocking the full potential of this class of compounds.